Cas no 1000017-94-6 (3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1000017-94-6
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD09836169
• CID: 1010919
• PubChem ID: 26369186
• Update Time: 2025-05-20

3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid
• AG-A-59538
• CTK7J0958
• KB-47943
• MolPort-001-756-726
• RP04062
• SBB053547
• SureCN9924007
• 3-chloro-iMidazo[1,2-a]pyridin-2-carboxylic acid
• 1000017-94-6
• AKOS006345249
• W-204314
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-
• G73506
• SCHEMBL9924007
• AMY15954
• MFCD09836169
• DB-058200
• 3-Chloroimidazo[1,2-a]pyridine-2-carboxylicacid
• AS-8199
• 100001-79-4
• J-512315
• DTXSID10649964
• 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid

• MDL： MFCD09836169
• Inchi： 1S/C8H5ClN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H,(H,12,13)
• InChI Key： JBQOFBOMIUELMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 196.00400
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: 203-205℃
• PSA: 54.60000
• LogP: 1.68590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid

3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid: A Comprehensive Overview

The compound 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid, identified by the CAS number 1000017-94-6, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their unique structural properties and diverse biological activities. In recent years, there has been a growing interest in exploring the synthesis, characterization, and biological applications of this compound, driven by its promising properties in drug discovery and material science.

The molecular structure of 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring. The presence of a chlorine substituent at the 3-position and a carboxylic acid group at the 2-position introduces unique electronic and steric effects that influence its chemical reactivity and biological activity. These functional groups also make the molecule amenable to further chemical modifications, enabling the exploration of its potential in various applications.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in drug discovery, particularly in the development of anticancer agents. The carboxylic acid group in 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid has been shown to play a critical role in enhancing the compound's solubility and bioavailability, making it a promising candidate for pharmacological studies. Additionally, the chlorine substituent at the 3-position has been found to significantly influence the compound's stability and reactivity under physiological conditions.

In terms of synthesis, researchers have developed efficient methods to prepare 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The optimization of these synthetic routes has been a focus of recent studies, with researchers exploring the use of microwave-assisted synthesis and green chemistry principles to enhance yield and reduce environmental impact.

The biological activity of 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid has been extensively studied in vitro and in vivo models. Experimental results have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, preliminary studies have shown that it may possess anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.

In addition to its biological applications, 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid has also been explored for its potential in material science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as an electron acceptor or donor in organic photovoltaic cells, with encouraging results suggesting its suitability for such applications.

The safety profile of 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid is another critical aspect that has been addressed in recent studies. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is essential for its consideration as a drug candidate. However, further long-term toxicity studies are required to fully assess its safety profile.

In conclusion, 3-chloroimidazo[1,2-a]pyridine-2-carboxylic acid, with its unique structural features and diverse functional groups, represents a valuable compound with significant potential across multiple disciplines. Its promising biological activity and versatility in chemical modifications make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial applications.